![molecular formula C9H12N2OS B2365940 (2E)-3-(dimethylamino)-1-(1,3-thiazol-2-yl)but-2-en-1-one CAS No. 886361-88-2](/img/structure/B2365940.png)
(2E)-3-(dimethylamino)-1-(1,3-thiazol-2-yl)but-2-en-1-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(2E)-3-(Dimethylamino)-1-(1,3-thiazol-2-yl)but-2-en-1-one, also known as DMAT, is a highly versatile and important organic compound used in a variety of scientific research applications. It is a heterocyclic compound belonging to the thiazole family and is a derivative of the amino acid cysteine. DMAT has a wide range of biological and chemical properties which make it suitable for use in a variety of research applications.
Scientific Research Applications
Catalyst-Free Thiocarbonylation
This compound has been used in the catalyst-free thiocarbonylation of benzylamine substrates . This process is environmentally friendly and practical, and it allows for the synthesis of thioamides . A diverse array of benzylamine derivatives can be tolerated by this catalyst-free thiocarbonylation .
Optoelectronic Properties
The compound has been studied for its optoelectronic properties . Using the DFT/6–311++G(d,p) method, researchers have calculated several optoelectronic properties of the molecule . The HOMO, LUMO, and MESP plots of the molecule are plotted to describe its nature and reactivity . The UV spectra are calculated by using TDDFT on the optimised geometry .
properties
IUPAC Name |
(E)-3-(dimethylamino)-1-(1,3-thiazol-2-yl)but-2-en-1-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12N2OS/c1-7(11(2)3)6-8(12)9-10-4-5-13-9/h4-6H,1-3H3/b7-6+ |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SYZYSQDQMRKJPR-VOTSOKGWSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=CC(=O)C1=NC=CS1)N(C)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C/C(=C\C(=O)C1=NC=CS1)/N(C)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12N2OS |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
196.27 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.